N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C21H21N5O2S/c1-15-5-2-3-6-16(15)13-25-14-23-20-18(21(25)28)12-24-26(20)9-8-22-19(27)11-17-7-4-10-29-17/h2-7,10,12,14H,8-9,11,13H2,1H3,(H,22,27)
• InChI Key: UVSRRHDZBTYIAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C(C2=O)C=NN3CCNC(=O)CC4=CC=CS4
• Molecular Formula: C21H21N5O2S
• Molecular Weight: 407.5 g/mol

Description

N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C21H21N5O2S and its molecular weight is 407.49. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

Research involving pyrazole-acetamide derivatives, closely related to the chemical structure , highlights the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrate significant antioxidant activities, suggesting potential applications in mitigating oxidative stress-related biological processes. The study meticulously describes the impact of hydrogen bonding on the self-assembly process, emphasizing the structural intricacies that contribute to their biological activity (Chkirate et al., 2019).

Synthesis and Antitumor Evaluation

Another area of application is the synthesis of heterocyclic compounds derived from structurally similar acetamides, showcasing a wide array of synthetic pathways leading to the creation of thiophene, thiazole, pyrazole, and other heterocyclic derivatives. These compounds have been evaluated for their antiproliferative activity against various cancer cell lines, indicating their potential as antitumor agents. The synthetic versatility and significant biological activities underscore the chemical's utility in developing novel therapeutic agents (Shams et al., 2010).

Experimental and Theoretical Studies

The compound and its analogs have been subjects of experimental and theoretical studies to understand their chemical reactivity and potential applications further. Such investigations provide insights into their mechanisms of action, contributing to the development of compounds with optimized properties for specific applications (Önal et al., 2010).

In Vitro Cytotoxic Activity

Research on certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, related to the compound of interest, has demonstrated in vitro cytotoxic activity against cancer cell lines. This highlights the potential for developing new anticancer agents based on structural modifications of the pyrazolo[3,4-d]pyrimidin nucleus (Al-Sanea et al., 2020).